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Abstract

PROTAC ER Degrader-14, also identified as compound 86, is a Proteolysis Targeting Chimera
(PROTAC) designed to selectively induce the degradation of the Estrogen Receptor (ER). This
molecule represents a promising therapeutic strategy for ER-positive cancers by harnessing
the cell's own ubiquitin-proteasome system to eliminate the ER protein, a key driver of tumor
growth in these malignancies. This technical guide provides a comprehensive overview of
PROTAC ER Degrader-14, including its mechanism of action, constituent components, and
detailed experimental protocols for its characterization. While specific quantitative data for
compound 86 is not publicly available, this document outlines the methodologies to generate
such data.

Introduction to PROTAC ER Degrader-14
(Compound 86)

PROTAC ER Degrader-14 is a heterobifunctional molecule that simultaneously binds to the
Estrogen Receptor and an E3 ubiquitin ligase. This proximity induces the ubiquitination of the
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ER, marking it for degradation by the proteasome. This targeted protein degradation offers a
powerful alternative to traditional inhibitors, which only block the protein's function.

Molecular Composition:

PROTAC ER Degrader-14 (compound 86) is composed of three key moieties connected by a
linker:

e Target Protein Ligand: ER ligand-6 (HY-170341) binds to the Estrogen Receptor.

o E3 Ubiquitin Ligase Ligand: (S)-Deoxy-thalidomide (HY-168055) recruits the Cereblon
(CRBN) E3 ubiquitin ligase.[1]

» Linker: N-Boc-piperazine (HY-30105) connects the target protein ligand and the E3 ligase
ligand.[1]

The E3 ligase ligand and the linker together form tert-Butyl (S)-4-(2-(2,6-dioxopiperidin-3-yl)-1-
oxoisoindolin-5-yl)piperazine-1-carboxylate (HY-W998234).[1]

Mechanism of Action

The mechanism of action of PROTAC ER Degrader-14 follows the established paradigm for
PROTACS:

o Ternary Complex Formation: The PROTAC molecule simultaneously binds to an Estrogen
Receptor protein and the E3 ubiquitin ligase, forming a ternary complex.

 Ubiquitination: The close proximity induced by the PROTAC allows the E3 ligase to transfer
ubiquitin molecules to the ER protein, tagging it for degradation.

o Proteasomal Degradation: The poly-ubiquitinated ER is then recognized and degraded by
the 26S proteasome.

» Catalytic Cycle: The PROTAC molecule is released after inducing ubiquitination and can
then engage another ER protein and E3 ligase, acting in a catalytic manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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